78-50-2

Trioctylphosphine oxide

In Stock

• CAS RN:
• 78-50-2

• Formula:
• C24H51OP

• InChI:
• InChI=1S/C24H51OP/c1-4-7-10-13-16-19-22-26(25,23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3/h4-24H2,1-3H3

• InChIKey:
• ZMBHCYHQLYEYDV-UHFFFAOYSA-N

• Trioctylphosphine oxide, also known as Trioctylphosphine oxide, is a useful research compound. Its molecular formula is C24H51OP and its molecular weight is 386.6 g/mol. The purity is usually 95%.

3-(Benzylamino)-3-phenylpropanoic acid

• CAS RN:
• 5678-50-2

• Formula:
• C16H17NO2

• InChI:
• InChI=1S/C16H17NO2/c18-16(19)11-15(14-9-5-2-6-10-14)17-12-13-7-3-1-4-8-13/h1-10,15,17H,11-12H2,(H,18,19)

• InChIKey:
• PKMZWIUZNKICFK-UHFFFAOYSA-N

• 3-(Benzylamino)-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.

Bis(4-hydroxyphenyl)propanedinitrile

In Stock

• CAS RN:
• 50778-50-2

• Formula:
• C15H10N2O2

• InChI:
• InChI=1S/C15H10N2O2/c16-9-15(10-17,11-1-5-13(18)6-2-11)12-3-7-14(19)8-4-12/h1-8,18-19H

• InChIKey:
• BMDUPNJKQSPDQS-UHFFFAOYSA-N

• Bis(4-hydroxyphenyl)propanedinitrile is a useful research compound. Its molecular formula is C15H10N2O2 and its molecular weight is 250.25 g/mol. The purity is usually 95%.

N1-(2-Furylmethyl)-1,3-propanediamine

In Stock

• CAS RN:
• 21878-50-2

• Formula:
• C8H14N2O

• InChI:
• InChI=1S/C8H14N2O/c9-4-2-5-10-7-8-3-1-6-11-8/h1,3,6,10H,2,4-5,7,9H2

• InChIKey:
• CJYLPHZWTNERHX-UHFFFAOYSA-N

• N1-(2-Furylmethyl)-1,3-propanediamine is a useful research compound. Its molecular formula is C8H14N2O and its molecular weight is 154.21 g/mol. The purity is usually 95%.

rac-(1R,3R)-3-(3-bromophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, trans

In Stock

• CAS RN:
• 372178-50-2

• Formula:
• C12H13BrO2

• Rac-(1R,3R)-3-(3-bromophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C12H13BrO2 and its molecular weight is 269.1. The purity is usually 95%.

Ethyl 5,6-dichloro-1H-indazole-3-carboxylate

Usually In Stock

• CAS RN:
• 885278-50-2

• Formula:
• C10H8Cl2N2O2

• InChI:
• InChI=1S/C10H8Cl2N2O2/c1-2-16-10(15)9-5-3-6(11)7(12)4-8(5)13-14-9/h3-4H,2H2,1H3,(H,13,14)

• InChIKey:
• MKKNPJJTJQQKJO-UHFFFAOYSA-N

• Ethyl 5,6-dichloro-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C10H8Cl2N2O2 and its molecular weight is 259.09. The purity is usually 95%.

7-(4-Chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate

In Stock

• CAS RN:
• 327078-50-2

• Formula:
• C20H10Cl2O4S

• InChI:
• InChI=1S/C20H10Cl2O4S/c21-13-5-1-11(2-6-13)16-9-15(10-17-18(16)26-20(24)27-17)25-19(23)12-3-7-14(22)8-4-12/h1-10H

• InChIKey:
• OHDLVYBAHNFWGK-UHFFFAOYSA-N

• 7-(4-Chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate is a useful research compound. Its molecular formula is C20H10Cl2O4S and its molecular weight is 417.26. The purity is usually 95%.

N'-(4-methoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide

In Stock

• CAS RN:
• 851978-50-2

• Formula:
• C17H15N3O4S

• InChI:
• InChI=1S/C17H15N3O4S/c1-22-12-7-4-8-14-15(12)18-17(25-14)20-19-16(21)13-9-23-10-5-2-3-6-11(10)24-13/h2-8,13H,9H2,1H3,(H,18,20)(H,19,21)

• InChIKey:
• WMLRMPWNFMVGNE-UHFFFAOYSA-N

• N'-(4-methoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide is a useful research compound. Its molecular formula is C17H15N3O4S and its molecular weight is 357.38. The purity is usually 95%.

(Z)-methyl 4-((6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

In Stock

• CAS RN:
• 869078-50-2

• Formula:
• C24H26N2O6

• InChI:
• InChI=1S/C24H26N2O6/c1-31-24(30)17-4-2-16(3-5-17)14-21-22(29)18-6-7-20(28)19(23(18)32-21)15-26-10-8-25(9-11-26)12-13-27/h2-7,14,27-28H,8-13,15H2,1H3/b21-14-

• InChIKey:
• IPHDWGRYDSJHGK-STZFKDTASA-N

• (Z)-methyl 4-((6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C24H26N2O6 and its molecular weight is 438.48. The purity is usually 95%.

Ethyl 8-(4-T-butylphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898778-50-2

• Formula:
• C20H30O3

• InChI:
• InChI=1S/C20H30O3/c1-5-23-19(22)11-9-7-6-8-10-18(21)16-12-14-17(15-13-16)20(2,3)4/h12-15H,5-11H2,1-4H3

• InChIKey:
• XQVYTCRJUJSXEJ-UHFFFAOYSA-N

• Ethyl 8-(4-T-butylphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C20H30O3 and its molecular weight is 318.4 g/mol. The purity is usually 95%.

(2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol

In Stock

• CAS RN:
• 291778-50-2

• Formula:
• C6H12F3NO

• InChI:
• InChI=1S/C6H12F3NO/c1-3(2)4(10)5(11)6(7,8)9/h3-5,11H,10H2,1-2H3/t4-,5-/m0/s1

• InChIKey:
• CXXBVHOIDJALEU-WHFBIAKZSA-N

• (2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol is a useful research compound. Its molecular formula is C6H12F3NO and its molecular weight is 171.16 g/mol. The purity is usually 95%.

(E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

In Stock

• CAS RN:
• 380478-50-2

• Formula:
• C24H18FN3O6

• InChI:
• InChI=1S/C24H18FN3O6/c1-33-23-11-16(4-9-22(23)34-14-15-2-5-18(25)6-3-15)10-17(13-26)24(30)27-20-8-7-19(28(31)32)12-21(20)29/h2-12,29H,14H2,1H3,(H,27,30)/b17-10+

• InChIKey:
• IILZLEDTQFZSMY-UHFFFAOYSA-N

• (E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C24H18FN3O6 and its molecular weight is 463.421. The purity is usually 95%.

1-(4-bromo-3-methoxyphenyl)-1H-pyrazole

In Stock

• CAS RN:
• 1378878-50-2

• Formula:
• C10H9BrN2O

• InChI:
• InChI=1S/C10H9BrN2O/c1-14-10-7-8(3-4-9(10)11)13-6-2-5-12-13/h2-7H,1H3

• InChIKey:
• MPRUKEFNWGKHFT-UHFFFAOYSA-N

• 1-(4-bromo-3-methoxyphenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C10H9BrN2O and its molecular weight is 253.09 g/mol. The purity is usually 95%.

2-(1-Methyl-1H-imidazol-2-YL)-1-phenyl-ethanone hydrochloride

Usually In Stock

• CAS RN:
• 1263378-50-2

• Formula:
• C12H13ClN2O

• InChI:
• InChI=1S/C12H12N2O.ClH/c1-14-8-7-13-12(14)9-11(15)10-5-3-2-4-6-10;/h2-8H,9H2,1H3;1H

• InChIKey:
• HIXILLSJPDITOW-UHFFFAOYSA-N

• 2-(1-Methyl-1H-imidazol-2-YL)-1-phenyl-ethanone hydrochloride is a useful research compound. Its molecular formula is C12H13ClN2O and its molecular weight is 236.70 g/mol. The purity is usually 95%.

1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-ol

In Stock

• CAS RN:
• 1519478-50-2

• Formula:
• C6H11N3O

• InChI:
• InChI=1S/C6H11N3O/c1-5(10)3-6-4-9(2)8-7-6/h4-5,10H,3H2,1-2H3

• InChIKey:
• SRIBOFCAJXTSEL-UHFFFAOYSA-N

• 1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-ol is a useful research compound. Its molecular formula is C6H11N3O and its molecular weight is 141.174. The purity is usually 95%.

3-(2-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-2-oxoethyl)-5,6-dimethylpyrimidin-4(3H)-one

In Stock

• CAS RN:
• 2175978-50-2

• Formula:
• C15H19F2N3O2

• InChI:
• InChI=1S/C15H19F2N3O2/c1-10-11(2)18-9-20(13(10)22)7-12(21)19-5-3-14(4-6-19)8-15(14,16)17/h9H,3-8H2,1-2H3

• InChIKey:
• VWBXWKXAIGOOIQ-UHFFFAOYSA-N

• 3-(2-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-2-oxoethyl)-5,6-dimethylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C15H19F2N3O2 and its molecular weight is 311.333. The purity is usually 95%.

1-(1,2-Benzoxazol-3-yl)-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]methanesulfonamide

Usually In Stock

• CAS RN:
• 2379978-50-2

• Formula:
• C17H14N2O4S2

• InChI:
• InChI=1S/C17H14N2O4S2/c20-25(21,11-15-14-4-1-2-5-17(14)23-19-15)18-9-13-8-12(10-24-13)16-6-3-7-22-16/h1-8,10,18H,9,11H2

• InChIKey:
• RUDSGXWMSNDHBC-UHFFFAOYSA-N

• 1-(1,2-Benzoxazol-3-yl)-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]methanesulfonamide is a useful research compound. Its molecular formula is C17H14N2O4S2 and its molecular weight is 374.43. The purity is usually 95%.

(2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol

• CAS RN:
• 144125-43-9; 291778-50-2

• Formula:
• C6H12F3NO

• InChI:
• InChI=1S/C6H12F3NO/c1-3(2)4(10)5(11)6(7,8)9/h3-5,11H,10H2,1-2H3/t4-,5-/m0/s1

• InChIKey:
• CXXBVHOIDJALEU-WHFBIAKZSA-N

• (2S,3S)-3-amino-1,1,1-trifluoro-4-methylpentan-2-ol is a useful research compound. Its molecular formula is C6H12F3NO and its molecular weight is 171.163. The purity is usually 95%.